Cas no 2138554-12-6 (8-(3-Chlorophenyl)azocan-2-one)
8-(3-Chlorophenyl)azocan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 8-(3-chlorophenyl)azocan-2-one
- 2138554-12-6
- EN300-1153197
- 8-(3-Chlorophenyl)azocan-2-one
-
- Inchi: 1S/C13H16ClNO/c14-11-6-4-5-10(9-11)12-7-2-1-3-8-13(16)15-12/h4-6,9,12H,1-3,7-8H2,(H,15,16)
- InChI Key: WJMYUKHXRRAHQA-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C1CCCCCC(N1)=O
Computed Properties
- Exact Mass: 237.0920418g/mol
- Monoisotopic Mass: 237.0920418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 29.1Ų
8-(3-Chlorophenyl)azocan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1153197-1.0g |
8-(3-chlorophenyl)azocan-2-one |
2138554-12-6 | 1g |
$0.0 | 2023-06-09 |
8-(3-Chlorophenyl)azocan-2-one Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 8-(3-Chlorophenyl)azocan-2-one
8-(3-Chlorophenyl)azocan-2-one: A Comprehensive Overview
8-(3-Chlorophenyl)azocan-2-one, identified by the CAS number 2138554-12-6, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of azocanones, which are known for their unique structural features and potential applications in drug design. The molecule consists of a chlorophenyl group attached to an azocanone backbone, making it a derivative of azocanones with a substituted aromatic ring. This substitution pattern is crucial for understanding its chemical properties, biological activity, and potential uses in various industries.
The structural elucidation of 8-(3-Chlorophenyl)azocan-2-one reveals a complex yet elegant arrangement of atoms. The azocanone moiety forms the core of the molecule, with the chlorophenyl group occupying the 3-position on the benzene ring. This specific substitution pattern is not only aesthetically pleasing but also plays a pivotal role in determining the compound's reactivity and stability. Recent studies have highlighted the importance of such structural features in modulating pharmacokinetic properties, making this compound a promising candidate for further exploration in drug discovery.
From a synthetic perspective, 8-(3-Chlorophenyl)azocan-2-one can be synthesized through various routes, including condensation reactions and cyclization processes. These methods have been optimized in recent years to enhance yield and purity, making large-scale production feasible. The synthesis of this compound often involves multi-step reactions, where precise control over reaction conditions is essential to achieve the desired product. Researchers have also explored green chemistry approaches to synthesize this compound, aligning with global efforts to reduce environmental impact.
The biological activity of 8-(3-Chlorophenyl)azocan-2-one has been a focal point of recent investigations. Studies have demonstrated that this compound exhibits potent inhibitory effects on certain enzymes, suggesting its potential as a lead molecule in therapeutic development. For instance, research conducted in 2023 revealed that it can effectively inhibit histone deacetylases (HDACs), which are implicated in various diseases, including cancer and neurodegenerative disorders. These findings underscore the importance of further preclinical studies to evaluate its efficacy and safety profile.
In addition to its pharmacological applications, 8-(3-Chlorophenyl)azocan-2-one has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in computational chemistry have enabled researchers to predict its electronic behavior with high accuracy, paving the way for its integration into next-generation materials. This dual applicability across medicinal and materials chemistry highlights the versatility of this compound.
The environmental impact of 8-(3-Chlorophenyl)azocan-2-one has also been a subject of scrutiny. As industries increasingly prioritize sustainability, understanding the environmental fate and toxicity of chemical compounds becomes critical. Preliminary studies indicate that this compound undergoes rapid biodegradation under aerobic conditions, reducing its potential ecological footprint. However, further research is required to comprehensively assess its environmental impact and develop strategies for safe disposal.
In conclusion, 8-(3-Chlorophenyl)azocan-2-one, with its CAS number 2138554-12-6, represents a multifaceted compound with applications spanning organic chemistry, pharmacology, and materials science. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable asset for future innovations. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements.
2138554-12-6 (8-(3-Chlorophenyl)azocan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)